Cas no 77629-49-3 (6-Methyl Myosmine)
6-Methyl Myosmine Chemical and Physical Properties
Names and Identifiers
-
- Pyridine,5-(3,4-dihydro-2H-pyrrol-5-yl)-2-methyl-
- 6-Methyl Myosmine
- 5-(3,4-dihydro-2H-pyrrol-5-yl)-2-methylpyridine
- 5-(3,4-DIHYDRO-2H-PYRROL-5-YL)-2-METHYL-PYRIDINE
-
- Inchi: 1S/C10H12N2/c1-8-4-5-9(7-12-8)10-3-2-6-11-10/h4-5,7H,2-3,6H2,1H3
- InChI Key: XCUULVSJRRKMJR-UHFFFAOYSA-N
- SMILES: N1CCCC=1C1C=NC(C)=CC=1
Computed Properties
- Exact Mass: 160.10000
Experimental Properties
- Melting Point: 72-75°C
- PSA: 25.25000
- LogP: 1.40850
6-Methyl Myosmine Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
6-Methyl Myosmine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M323105-10mg |
6-Methyl Myosmine |
77629-49-3 | 10mg |
$ 115.00 | 2023-09-07 | ||
| TRC | M323105-25mg |
6-Methyl Myosmine |
77629-49-3 | 25mg |
$ 161.00 | 2023-09-07 | ||
| TRC | M323105-50mg |
6-Methyl Myosmine |
77629-49-3 | 50mg |
$ 276.00 | 2023-09-07 | ||
| TRC | M323105-100mg |
6-Methyl Myosmine |
77629-49-3 | 100mg |
$534.00 | 2023-05-17 | ||
| TRC | M323105-250mg |
6-Methyl Myosmine |
77629-49-3 | 250mg |
$1206.00 | 2023-05-17 | ||
| A2B Chem LLC | AE05191-10mg |
Pyridine,5-(3,4-dihydro-2H-pyrrol-5-yl)-2-methyl- |
77629-49-3 | 10mg |
$600.00 | 2024-04-19 | ||
| A2B Chem LLC | AE05191-25mg |
Pyridine,5-(3,4-dihydro-2H-pyrrol-5-yl)-2-methyl- |
77629-49-3 | 25mg |
$855.00 | 2024-04-19 | ||
| A2B Chem LLC | AE05191-50mg |
Pyridine,5-(3,4-dihydro-2H-pyrrol-5-yl)-2-methyl- |
77629-49-3 | 50mg |
$1248.00 | 2024-04-19 | ||
| A2B Chem LLC | AE05191-100mg |
Pyridine,5-(3,4-dihydro-2H-pyrrol-5-yl)-2-methyl- |
77629-49-3 | 100mg |
$1892.00 | 2024-04-19 | ||
| A2B Chem LLC | AE05191-250mg |
Pyridine,5-(3,4-dihydro-2H-pyrrol-5-yl)-2-methyl- |
77629-49-3 | 250mg |
$2999.00 | 2024-04-19 |
6-Methyl Myosmine Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
Additional information on 6-Methyl Myosmine
Professional Introduction to Compound with CAS No. 77629-49-3 and Product Name: 6-Methyl Myosmine
The compound with the CAS number 77629-49-3 and the product name 6-Methyl Myosmine represents a significant area of interest in the field of chemobiology and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered attention for its potential applications in various biological and medical contexts. Understanding its chemical properties, synthesis pathways, and emerging research applications is essential for leveraging its full potential in drug development and therapeutic interventions.
6-Methyl Myosmine is a derivative of myosmine, a nucleoside found in muscle tissues. Its molecular formula and structural configuration contribute to its distinctive chemical behavior, making it a subject of extensive study in biochemical research. The presence of a methyl group at the sixth carbon position imparts specific reactivity and interaction capabilities, which are being explored for their pharmacological significance.
In recent years, advancements in analytical chemistry and spectroscopy have enabled more precise characterization of 6-Methyl Myosmine. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) have been instrumental in elucidating its structural details and purity standards. These methodologies ensure that the compound meets stringent quality requirements for use in both research and clinical settings.
The synthesis of 6-Methyl Myosmine involves multi-step organic reactions that require careful optimization to achieve high yields and minimal byproduct formation. Researchers have been exploring novel synthetic routes, including enzymatic catalysis and microwave-assisted reactions, to enhance efficiency and sustainability. These innovations not only improve the accessibility of the compound but also align with green chemistry principles by reducing environmental impact.
One of the most compelling aspects of 6-Methyl Myosmine is its potential role in modulating cellular processes. Emerging studies suggest that this compound may influence muscle protein synthesis and energy metabolism, making it a promising candidate for therapeutic applications in conditions related to muscle wasting and metabolic disorders. Preclinical trials have begun to explore its effects on muscle regeneration and performance enhancement, with preliminary results indicating significant therapeutic potential.
The compound's interaction with biological targets has also been a focal point of investigation. Molecular docking studies have revealed that 6-Methyl Myosmine can bind to specific enzymes involved in muscle contraction and signal transduction pathways. This binding affinity opens avenues for developing targeted therapies that could alleviate symptoms associated with neuromuscular diseases. Additionally, its ability to modulate cellular signaling may have broader implications in treating inflammatory conditions and metabolic syndromes.
Recent breakthroughs in computational biology have furthered the understanding of 6-Methyl Myosmine's pharmacokinetic properties. Simulation models predict that the compound exhibits moderate solubility and bioavailability, suggesting favorable conditions for oral administration. These predictions are supported by experimental data from pharmacokinetic studies conducted on animal models, which provide insights into dosing regimens and potential side effects.
The integration of 6-Methyl Myosmine into drug development pipelines is being facilitated by collaborative efforts between academic researchers and pharmaceutical companies. Such partnerships aim to accelerate the transition from laboratory discoveries to clinical applications. By leveraging interdisciplinary expertise, researchers are addressing challenges related to formulation, stability, and regulatory compliance to bring this promising compound closer to market readiness.
Future research directions for 6-Methyl Myosmine include exploring its role in neuroprotective therapies. Preliminary evidence suggests that the compound may interact with neurotransmitter systems, potentially offering benefits in neurodegenerative diseases such as Alzheimer's and Parkinson's. Investigating these interactions will require sophisticated experimental designs and interdisciplinary collaborations involving neuroscientists, biochemists, and pharmacologists.
The regulatory landscape for compounds like 6-Methyl Myosmine is evolving alongside advancements in biotechnology. Regulatory agencies are increasingly recognizing the importance of innovative therapeutics targeting rare diseases and chronic conditions. As more data becomes available on the safety and efficacy of 6-Methyl Myosmine, it is expected that regulatory pathways will be adapted to expedite approvals for medical products derived from this compound.
In conclusion, 6-Methyl Myosmine, represented by CAS No. 77629-49-3, represents a compelling subject of study with far-reaching implications in chemobiology and pharmaceutical science. Its unique chemical properties, coupled with emerging research findings, position it as a valuable asset in the quest for novel therapeutic solutions. As scientific understanding continues to grow, so too will the applications of this remarkable compound across diverse medical disciplines.
77629-49-3 (6-Methyl Myosmine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)